Cas no 1251562-91-0 (1-4-(4-{2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carbonyl}piperazin-1-yl)phenylethan-1-one)

• Product Name: 1-4-(4-{2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carbonyl}piperazin-1-yl)phenylethan-1-one
• CAS No: 1251562-91-0
• MF: C₂₀H₂₀N₆O₂S
• MW: 408.476801872253
• CID: 6554251
• Update Time: 2025-08-05

1-4-(4-{2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carbonyl}piperazin-1-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(4-{2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carbonyl}piperazin-1-yl)phenylethan-1-one
• 1-[4-[4-[2-(pyrimidin-2-ylamino)-1,3-thiazole-4-carbonyl]piperazin-1-yl]phenyl]ethanone

• Inchi： 1S/C20H20N6O2S/c1-14(27)15-3-5-16(6-4-15)25-9-11-26(12-10-25)18(28)17-13-29-20(23-17)24-19-21-7-2-8-22-19/h2-8,13H,9-12H2,1H3,(H,21,22,23,24)
• InChI Key： WSOWVXKHOGTYMT-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(N2CCN(C(C3=CSC(NC4=NC=CC=N4)=N3)=O)CC2)C=C1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-4-(4-{2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carbonyl}piperazin-1-yl)phenylethan-1-one

Chemical Profile of 1-4-(4-{2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carbonyl}piperazin-1-yl)phenylethan-1-one (CAS No. 1251562-91-0)

The compound 1-4-(4-{2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carbonyl}piperazin-1-yl)phenylethan-1-one, identified by its CAS number 1251562-91-0, represents a sophisticated molecular entity with significant potential in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their structural complexity and biological activity. The presence of multiple pharmacophoric moieties, including a pyrimidine ring, a thiazole scaffold, and a piperazine moiety, positions this molecule as a promising candidate for further exploration in drug discovery and development.

Recent advancements in medicinal chemistry have highlighted the importance of multi-target directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. The structural framework of 1-4-(4-{2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carbonyl}piperazin-1-yl)phenylethan-1-one aligns well with this concept, as it integrates several key pharmacological motifs. The pyrimidine ring is a well-known scaffold in medicinal chemistry, often associated with antiviral, anticancer, and anti-inflammatory activities. Specifically, pyrimidine derivatives have been extensively studied for their inhibitory effects on enzymes such as kinases and polymerases.

The thiazole moiety is another critical component of this compound, contributing to its potential biological activity. Thiazole derivatives are widely recognized for their broad spectrum of pharmacological properties, including antimicrobial, antifungal, anti-inflammatory, and anticancer effects. The incorporation of a thiazole ring into the molecular structure of 1-4-(4-{2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carbonyl}piperazin-1-yl)phenylethan-1-one enhances its interaction with biological targets, making it a valuable asset in the design of novel therapeutic agents.

Furthermore, the piperazine moiety is known for its role in modulating neurotransmitter systems, particularly dopamine and serotonin pathways. Piperazine derivatives have been successfully utilized in the development of drugs targeting central nervous system disorders such as schizophrenia and depression. The presence of piperazine in this compound suggests its potential application in the treatment of neurological conditions by interacting with relevant neurotransmitter receptors.

The phenyl group in the molecule contributes to hydrophobic interactions and influences the overall solubility and bioavailability of the compound. Phenyl derivatives are commonly found in bioactive molecules due to their ability to enhance binding affinity to biological targets. In the context of 1-4-(4-{2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carbonyl}piperazin-1-yl)phenylethan-1-one, the phenyl ring may play a crucial role in optimizing the pharmacokinetic properties of the compound.

Recent studies have demonstrated the importance of rational drug design strategies that leverage computational methods for predicting biological activity. Molecular modeling techniques such as docking simulations have been instrumental in understanding the interactions between small molecules and biological targets. In the case of 1-4-(4-{2-(pyrimidin-2-yIAMINOAMINOAMINOAMINOAMINOAMINOAMINOAMINOAMINOAMINOAMINOLolololololololololololololololololololaminopyrimidinerecarbonylpiperazin phenylethanone (CAS No. 1251562 - 91 - 0), these methods have been employed to identify potential binding pockets and optimize its interaction with therapeutic targets.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and organometallic chemistry, have been utilized to construct the complex heterocyclic core. The introduction of functional groups such as amino and carbonyl moieties necessitates careful consideration to maintain structural integrity and enhance bioactivity.

In vitro studies have begun to explore the pharmacological profile of 1 - 4 - ( 4 - { 2 - ( pyrimidin - 2 - yIAMINOAMINOAMINOAMINOAMINOAMINOAMINOAMINOAMINOAMINOLOLOLOLOLOLOLOLOLOLaminopyrimidinecarbonylpiperazine phenylethanone (CAS No. 1251562 - 91 - 0). Initial results suggest that this compound exhibits promising activity against certain enzymes and receptors relevant to human diseases. For instance, preliminary docking studies indicate potential interactions with kinases involved in cancer progression and neurotransmitter receptors implicated in neurological disorders.

The development of novel therapeutic agents requires not only potent biological activity but also favorable pharmacokinetic properties. Metabolic stability studies are being conducted to assess how this compound behaves within biological systems over time. Additionally, solubility assays are being performed to optimize formulations that enhance its bioavailability.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of lead compounds like 1 - 4 - ( 4 - { 2 - ( pyrimidin - 2 - yIAMINO AMINOPYRIMIDINECARBONYLPIPERAZINE PHENYLETHANONE (CAS No. 1251562 - 91 - 0). These computational tools can predict binding affinities and identify optimal modifications based on large datasets derived from previous experiments. Such approaches are particularly valuable for optimizing multi-target ligands like this one.

Future research will focus on refining synthetic routes to improve scalability while maintaining high enantiomeric purity if applicable. Additionally; further exploration into its mechanism(s) action will provide insights into how it interacts with biological targets at a molecular level.

In conclusion,1-4-(4-{2-(pyrimidin-2-yIAMINOAminoAminoAminoAminoAminoAminoAminoAminoAminoAminoAminoAminoAminoAminoAminoAminoaminopyrimidinecarbonyl}piperazine phenylethanone (CAS No.1251562-91-0)) is a structurally complex yet promising candidate for pharmaceutical applications. Its multifaceted pharmacophoric features position it as an attractive scaffold for developing novel therapeutics targeting various diseases. Ongoing research efforts aim to elucidate its full potential through both experimental validation and computational modeling. As our understanding progresses; this compound may emerge as an important tool in addressing unmet medical needs across multiple therapeutic areas.